1-Acetoxy-2-methoxynaphthalene
Overview
Description
1-Acetoxy-2-methoxynaphthalene is a useful research compound. Its molecular formula is C13H12O3 and its molecular weight is 216.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization :
- Singh (2013) reported the synthesis of a compound closely related to 1-Acetoxy-2-methoxynaphthalene, providing insights into its crystallography and physical properties (Singh, 2013).
Catalysis and Chemical Reactions :
- Several studies have focused on the acylation of 2-Methoxynaphthalene, a process related to the formation of 1-Acetoxy-2-methoxynaphthalene. Botella et al. (2003) and Andy et al. (2000) explored the acylation process using different catalysts, revealing the efficiency and selectivity of various catalytic methods (Botella, Corma, Navarro, Rey, & Sastre, 2003); (Andy, García‐Martínez, Lee, González, Jones, & Davis, 2000).
- Fromentin, Coustard, & Guisnet (2000) discussed the mechanism of 1-Acetyl-2-methoxynaphthalene isomerization, highlighting the role of intermolecular transacylation (Fromentin, Coustard, & Guisnet, 2000).
Molecular Sieves and Zeolite Catalysts :
- The role of zeolite catalysts in the acylation of 2-Methoxynaphthalene, leading to derivatives like 1-Acetoxy-2-methoxynaphthalene, has been extensively studied. Botella, Corma, & Sastre (2001) and Berreghis, Ayrault, Fromentin, & Guisnet (2000) investigated the use of various zeolites, emphasizing their selectivity and activity in the process (Botella, Corma, & Sastre, 2001); (Berreghis, Ayrault, Fromentin, & Guisnet, 2000).
Pharmaceutical Applications :
- Gatti, Andrisano, Di Pietra, & Cavrini (1995) utilized a derivative of 2-Methoxynaphthalene for the analysis of dicarboxylic acids in pharmaceuticals, indicating its potential application in analytical chemistry (Gatti, Andrisano, Di Pietra, & Cavrini, 1995).
properties
IUPAC Name |
(2-methoxynaphthalen-1-yl) acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12O3/c1-9(14)16-13-11-6-4-3-5-10(11)7-8-12(13)15-2/h3-8H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MGGSWVYDMAQMCP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=C(C=CC2=CC=CC=C21)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80873456 |
Source
|
| Record name | 1-Acetoxy-2-methoxynaphthalene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80873456 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Acetoxy-2-methoxynaphthalene | |
CAS RN |
27581-07-3 |
Source
|
| Record name | 1-Acetoxy-2-methoxynaphthalene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80873456 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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